Cas no 1553298-39-7 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol)

2-(3-tert-Butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol is a pyrazole-derived alcohol with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a tert-butyl group at the 3-position and a hydroxymethyl side chain at the 4-position of the pyrazole ring, enhancing steric and electronic properties for targeted reactivity. The compound's stability, conferred by the tert-butyl substituent, makes it suitable for further functionalization or as an intermediate in heterocyclic chemistry. Its alcohol moiety allows for derivatization into esters, ethers, or other valuable derivatives. This compound is particularly useful in medicinal chemistry for scaffold modification due to its balanced lipophilicity and hydrogen-bonding capacity.
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol structure
1553298-39-7 structure
Product Name:2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:1553298-39-7
MF:C10H18N2O
MW:182.262722492218
CID:6206137
PubChem ID:83094706
Update Time:2025-05-23

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol
    • 1553298-39-7
    • AKOS021416083
    • EN300-1865470
    • Inchi: 1S/C10H18N2O/c1-10(2,3)9-8(5-6-13)7-12(4)11-9/h7,13H,5-6H2,1-4H3
    • InChI Key: ABRUBQPZOHEDHA-UHFFFAOYSA-N
    • SMILES: OCCC1=CN(C)N=C1C(C)(C)C

Computed Properties

  • Exact Mass: 182.141913202g/mol
  • Monoisotopic Mass: 182.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38Ų

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Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol

Comprehensive Overview of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1553298-39-7)

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol, with the CAS number 1553298-39-7, is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the pyrazole family, a class of heterocyclic aromatic organic compounds known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of a tert-butyl group and a hydroxyethyl moiety in its structure enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry.

In the context of current research trends, 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol is often discussed alongside topics such as green chemistry, sustainable synthesis, and bioactive molecule design. Researchers are particularly interested in its potential role as a building block for drug discovery and agrochemical development. The compound's ability to act as a precursor for more complex molecules has made it a subject of study in academic and industrial laboratories worldwide. Its CAS no. 1553298-39-7 is frequently searched in scientific databases, reflecting its growing importance in the field.

One of the key advantages of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol is its compatibility with modern catalytic processes, which align with the global push toward environmentally friendly chemical synthesis. The compound's stability under various reaction conditions makes it a reliable candidate for multistep organic transformations. Additionally, its low toxicity profile and high purity have been highlighted in recent publications, addressing the increasing demand for safer chemical reagents in both research and industrial settings.

The synthesis of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol typically involves multicomponent reactions or functional group interconversions, which are areas of active investigation in organic chemistry. Recent advancements in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing waste and improving yield. These innovations resonate with the broader scientific community's focus on process intensification and resource efficiency.

From an application standpoint, 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol has shown promise in the development of novel materials and specialty chemicals. Its incorporation into polymers and coatings has been explored, leveraging its ability to modify physical properties such as thermal stability and solubility. Furthermore, its potential use in flavor and fragrance industries has been speculated, given its structural similarity to other aromatic alcohols.

In conclusion, 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethan-1-ol (CAS no. 1553298-39-7) represents a compelling example of how tailored molecular design can address contemporary challenges in chemistry and beyond. Its relevance to cutting-edge research and industrial applications ensures its continued prominence in scientific discourse. As the demand for high-performance chemicals grows, this compound is poised to play a pivotal role in shaping future innovations.

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